Cas no 4720-68-7 (6-hydroxy-2H-1,3-benzodioxole-5-carbaldehyde)

• Product Name: 6-hydroxy-2H-1,3-benzodioxole-5-carbaldehyde
• CAS No: 4720-68-7
• MF: C₈H₆O₄
• MW: 166.130842685699
• MDL: MFCD09864084
• CID: 930798
• PubChem ID: 6710626
• Update Time: 2025-04-19

6-hydroxy-2H-1,3-benzodioxole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4,5-methylenedioxybenzaldehyde
• 6-hydroxy-1,3-benzodioxole-5-carbaldehyde
• 6-hydroxy-2H-1,3-benzodioxole-5-carbaldehyde
• 6-Hydroxybenzo[d][1,3]dioxole-5-carbaldehyde
• MFCD09864084
• Y11352
• 1,3-Benzodioxole-5-carboxaldehyde, 6-hydroxy-
• KBio2_003402
• 6-hydroxy-1,3-dioxaindane-5-carbaldehyde
• 6-hydroxy-3,4-(methylenedioxy)benzaldehyde
• EN300-55335
• KBio2_000834
• AKOS006239037
• F2113-0600
• 4720-68-7
• KBio2_005970
• 6-Hydroxybenzo[1,3]dioxole-5-carbaldehyde
• 2-hydoxy-4,5-methylenedioxybenzaldehyde
• SCHEMBL765967
• KBioSS_000834
• Spectrum_000354
• SXMMQAVECVAGBF-UHFFFAOYSA-N
• Z827062544
• 6-hydroxy-3,4-methylenedioxybenzaldehyde
• DTXSID80425116

• MDL： MFCD09864084
• Inchi： 1S/C8H6O4/c9-3-5-1-7-8(2-6(5)10)12-4-11-7/h1-3,10H,4H2
• InChI Key： SXMMQAVECVAGBF-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(C=O)=CC1=2)O

Computed Properties

• Exact Mass: 166.02658
• Monoisotopic Mass: 166.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles